Cas no 1262771-21-0 (4-(Aminomethyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one hydrochloride)

4-(Aminomethyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one hydrochloride is a heterocyclic organic compound featuring a pyrazolone core with an aminomethyl substituent. Its hydrochloride salt form enhances stability and solubility, making it suitable for synthetic applications in pharmaceutical and agrochemical research. The compound’s reactive amine group allows for further functionalization, enabling its use as a versatile intermediate in the synthesis of biologically active molecules. Its well-defined structure and high purity ensure reproducibility in experimental settings. This compound is particularly valuable in the development of novel therapeutic agents due to its potential pharmacological properties, including anti-inflammatory or antimicrobial activity. Proper handling under controlled conditions is recommended due to its reactivity.
4-(Aminomethyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one hydrochloride structure
1262771-21-0 structure
Product Name:4-(Aminomethyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one hydrochloride
CAS No:1262771-21-0
MF:C5H10ClN3O
MW:163.605399608612
CID:1005767
Update Time:2025-06-10

4-(Aminomethyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-(Aminomethyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one hydrochloride
    • WJQPKLGHGVPOPU-UHFFFAOYSA-N
    • 4-(Aminomethyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-
    • 4-(aminomethyl)-3-methyl-1H-pyrazol-5(4H)-one hydrochloride
    • 4-(Aminomethyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one hydrochloride, AldrichCPR
    • Inchi: 1S/C5H9N3O.ClH/c1-3-4(2-6)5(9)8-7-3;/h4H,2,6H2,1H3,(H,8,9);1H
    • InChI Key: WJQPKLGHGVPOPU-UHFFFAOYSA-N
    • SMILES: Cl.O=C1C(CN)C(C)=NN1

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 164
  • Topological Polar Surface Area: 67.5

4-(Aminomethyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one hydrochloride Pricemore >>

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Additional information on 4-(Aminomethyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one hydrochloride

Introduction to 4-(Aminomethyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one hydrochloride (CAS No. 1262771-21-0)

4-(Aminomethyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one hydrochloride is a significant compound in the field of pharmaceutical chemistry, recognized for its versatile applications in drug discovery and development. This compound, identified by the CAS number 1262771-21-0, belongs to the pyrazole class of heterocyclic compounds, which are widely studied due to their broad spectrum of biological activities. The structural features of this molecule, including the presence of an aminomethyl group and a hydrochloride salt form, contribute to its unique chemical properties and potential pharmacological effects.

The pyrazol-3-one core structure of this compound is a well-documented scaffold in medicinal chemistry, known for its ability to interact with various biological targets. Recent advancements in the field have highlighted the importance of pyrazole derivatives in the development of novel therapeutic agents. The 4-(aminomethyl) substituent introduces a reactive amine moiety, which can participate in hydrogen bonding and other interactions with biological molecules, enhancing its potential as a pharmacophore. Additionally, the 5-methyl group provides steric and electronic modifications that can influence the compound's binding affinity and selectivity.

One of the most compelling aspects of 4-(aminomethyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one hydrochloride is its utility in the synthesis of more complex molecules. The hydrochloride form ensures better solubility and stability, making it a valuable intermediate in organic synthesis. Researchers have leveraged this compound to develop novel inhibitors targeting various enzymes and receptors implicated in human diseases. For instance, studies have explored its potential as a precursor in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory disorders.

Recent research has also focused on the pharmacokinetic properties of this compound. The aminomethyl group facilitates bioconjugation strategies, allowing for the development of prodrugs or targeted drug delivery systems. These advancements align with the growing demand for personalized medicine, where compounds can be tailored to specific patient needs. The stability and reactivity of 4-(aminomethyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one hydrochloride make it an attractive candidate for such applications.

The hydrochloride salt form of this compound enhances its pharmacological profile by improving solubility in aqueous solutions. This property is particularly beneficial for formulation development, as it allows for easier administration via oral or injectable routes. Furthermore, the compound's ability to undergo further functionalization makes it a versatile building block in medicinal chemistry. Researchers have utilized it to create derivatives with enhanced binding affinity or improved metabolic stability.

In conclusion, 4-(Aminomethyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one hydrochloride (CAS No. 1262771-21-0) represents a promising candidate in pharmaceutical research due to its structural versatility and functional properties. Its role as an intermediate in drug synthesis, coupled with its potential biological activities, positions it as a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, its significance in medicinal chemistry is expected to grow further.

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